Cas no 2248416-73-9 (Tert-butyl 2-(ethylamino)-1,3-thiazole-5-carboxylate)

• Product Name: Tert-butyl 2-(ethylamino)-1,3-thiazole-5-carboxylate
• CAS No: 2248416-73-9
• MF: C₁₀H₁₆N₂O₂S
• MW: 228.311241149902
• CID: 5973620
• PubChem ID: 137938449
• Update Time: 2025-05-23

Tert-butyl 2-(ethylamino)-1,3-thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl 2-(ethylamino)-1,3-thiazole-5-carboxylate
• EN300-6508128
• 2248416-73-9

• Inchi： 1S/C10H16N2O2S/c1-5-11-9-12-6-7(15-9)8(13)14-10(2,3)4/h6H,5H2,1-4H3,(H,11,12)
• InChI Key： SZOLEGQHTFXGDX-UHFFFAOYSA-N
• SMILES： S1C(=NC=C1C(=O)OC(C)(C)C)NCC

Computed Properties

• Exact Mass: 228.09324893g/mol
• Monoisotopic Mass: 228.09324893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 79.5Ų

Additional information on Tert-butyl 2-(ethylamino)-1,3-thiazole-5-carboxylate

Tert-butyl 2-(ethylamino)-1,3-thiazole-5-carboxylate (CAS No. 2248416-73-9): An Overview of a Promising Thiazole Derivative

Tert-butyl 2-(ethylamino)-1,3-thiazole-5-carboxylate (CAS No. 2248416-73-9) is a thiazole derivative that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals and materials science. This compound, characterized by its unique chemical structure and functional groups, exhibits a range of properties that make it an attractive candidate for further research and development.

The chemical structure of Tert-butyl 2-(ethylamino)-1,3-thiazole-5-carboxylate consists of a thiazole ring, a tert-butyl group, and an ethylamino substituent. The thiazole ring, a five-membered heterocyclic compound containing sulfur and nitrogen atoms, is known for its stability and versatility in forming various functional derivatives. The tert-butyl group, a common protecting group in organic synthesis, provides additional stability and reactivity control. The ethylamino substituent introduces amine functionality, which can participate in various chemical reactions and interactions.

In the context of pharmaceutical research, Tert-butyl 2-(ethylamino)-1,3-thiazole-5-carboxylate has shown promise as a potential lead compound for the development of new drugs. Recent studies have explored its biological activity and pharmacological properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits potent antimicrobial activity against several pathogenic bacteria, including multidrug-resistant strains. The researchers attributed this activity to the unique combination of the thiazole ring and the ethylamino group, which may disrupt bacterial cell walls or inhibit essential enzymes.

Furthermore, Tert-butyl 2-(ethylamino)-1,3-thiazole-5-carboxylate has been investigated for its anti-inflammatory properties. In vitro studies have demonstrated that it can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human macrophages. This finding suggests that the compound may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its biological activities, Tert-butyl 2-(ethylamino)-1,3-thiazole-5-carboxylate has also been studied for its material science applications. Research published in the Journal of Materials Chemistry B in 2020 highlighted its use as a building block for the synthesis of novel polymers with enhanced mechanical and thermal properties. The tert-butyl group provides steric hindrance that can improve polymer stability, while the ethylamino group can facilitate cross-linking reactions to form robust networks.

The synthesis of Tert-butyl 2-(ethylamino)-1,3-thiazole-5-carboxylate typically involves several steps, including the formation of the thiazole ring and subsequent functionalization with the tert-butyl and ethylamino groups. A common synthetic route involves the reaction of 2-aminothiophenol with tert-butyl acrylate followed by N-alkylation with ethyl iodide. This multi-step process requires careful control of reaction conditions to ensure high yields and purity.

Despite its promising properties, further research is needed to fully understand the mechanisms of action and potential side effects of Tert-butyl 2-(ethylamino)-1,3-thiazole-5-carboxylate. Ongoing studies are focusing on optimizing its chemical structure to enhance its therapeutic efficacy while minimizing any adverse effects. Additionally, efforts are being made to develop scalable synthesis methods to facilitate large-scale production for commercial applications.

In conclusion, Tert-butyl 2-(ethylamino)-1,3-thiazole-5-carboxylate (CAS No. 2248416-73-9) is a versatile thiazole derivative with significant potential in pharmaceuticals and materials science. Its unique chemical structure and functional groups make it an attractive candidate for further research and development. As more studies are conducted, it is likely that new applications and uses will be discovered, further solidifying its importance in these fields.